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Compound of Interest

Compound Name: N-(3-Pyridyl)indomethacinamide

Cat. No.: B1662391 Get Quote

Disclaimer: This document provides guidance for the proper disposal of N-(3-
Pyridyl)indomethacinamide. All procedures must be conducted in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific requirements.

N-(3-Pyridyl)indomethacinamide is a derivative of the potent non-steroidal anti-inflammatory

drug (NSAID) indomethacin. While a Safety Data Sheet (SDS) from one supplier suggests the

compound is not classified as hazardous, a conservative and safety-first approach is imperative

due to the significant toxicity of the parent compound, indomethacin.[1] Indomethacin is

classified as acutely toxic ("Fatal if swallowed"), a suspected mutagen, and may damage

fertility or the unborn child.[1] Therefore, it is prudent to manage N-(3-
Pyridyl)indomethacinamide as a hazardous pharmaceutical waste.

Hazard Assessment and Waste Classification
Proper waste disposal begins with a thorough hazard assessment. Under the Resource

Conservation and Recovery Act (RCRA), a waste is considered hazardous if it is specifically

listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[2][3]

[4][5]

Given the properties of its precursors, indomethacin and a pyridine derivative, N-(3-
Pyridyl)indomethacinamide waste should be evaluated for the following:
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Toxicity: The parent compound, indomethacin, is highly toxic.[1][6][7] By extension, N-(3-
Pyridyl)indomethacinamide should be presumed toxic.

Environmental Hazard: Indomethacin is noted as potentially causing long-lasting harmful

effects to aquatic life.[1] Pyridine is also harmful to aquatic life.[8]

Based on this assessment, N-(3-Pyridyl)indomethacinamide waste should be classified and

handled as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key hazard data for the parent compounds, which should

inform the handling and disposal of N-(3-Pyridyl)indomethacinamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/70270m.pdf
https://cameochemicals.noaa.gov/chemical/20522
https://www.fishersci.com/store/msds?partNumber=AC458031000&countryCode=US&language=en
https://www.benchchem.com/product/b1662391?utm_src=pdf-body
https://www.benchchem.com/product/b1662391?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/70270m.pdf
https://www.cdhfinechemical.com/images/product/msds/123_851938601_Pyridine-CASNO-110-86-1-MSDS.pdf
https://www.benchchem.com/product/b1662391?utm_src=pdf-body
https://www.benchchem.com/product/b1662391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Indomethacin Pyridine
N-(3-
Pyridyl)indomethac
inamide

CAS Number 53-86-1 110-86-1 261766-29-4

Primary Hazards

Acute Toxicity (Oral),

Germ Cell

Mutagenicity,

Reproductive Toxicity,

Serious Eye Damage,

Skin Sensitization,

STOT (Repeated

Exposure), Aquatic

Chronic.[1]

Highly Flammable

Liquid and Vapor,

Harmful if Swallowed,

in Contact with Skin,

or if Inhaled, Causes

Skin and Eye

Irritation.[8][9]

Presumed toxic based

on parent compound

GHS Hazard

Statements

H300 (Fatal if

swallowed), H317,

H318, H335, H341,

H360, H373, H413.[1]

H225 (Highly

flammable liquid and

vapour),

H302+H312+H332

(Harmful if swallowed,

in contact with skin or

if inhaled), H315,

H319.[8][9]

Not classified

(precautionary

handling)

Disposal

Consideration

As hazardous waste.

Must not be disposed

of with household

waste. Prevent from

reaching sewage

system.[1]

Burn in a chemical

incinerator. Do not let

product enter drains.

[8]

Treat as hazardous

chemical waste.

Experimental Protocols: Waste Segregation and
Disposal
The following step-by-step protocol ensures the safe handling and disposal of N-(3-
Pyridyl)indomethacinamide waste.
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1. Waste Identification and Segregation:

Solid Waste: Collect all solid materials contaminated with N-(3-Pyridyl)indomethacinamide,
including the pure compound, unused reagents, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and contaminated labware (e.g., vials, tubes).
This waste stream should be segregated from non-hazardous laboratory trash.
Liquid Waste: Collect all solutions containing N-(3-Pyridyl)indomethacinamide. Do not mix
with other solvent waste streams unless explicitly permitted by your institution's EHS
department. Incompatible wastes must never be mixed.[10]
Sharps Waste: Needles, syringes, or broken glass contaminated with the compound must be
disposed of in a designated, puncture-resistant sharps container labeled for hazardous
chemical waste.[11][12]

2. Waste Container Selection and Labeling:

Use only approved, compatible, and leak-proof containers for waste accumulation.[10][13]
All containers must be clearly labeled with the words "Hazardous Waste".[14]
The label must also include the full chemical name: "N-(3-Pyridyl)indomethacinamide" and
identify the primary hazard (e.g., "Toxic").
Note the accumulation start date on the label.

3. On-Site Accumulation:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[13][14] The SAA must be at or near the point of generation and under the control
of laboratory personnel.[10]
Ensure all waste containers are kept securely closed except when adding waste.
Store the waste away from incompatible materials, heat sources, and high-traffic areas.

4. Disposal Procedure:

DO NOT dispose of N-(3-Pyridyl)indomethacinamide down the drain or in the regular
trash.[15][16] This practice is prohibited for hazardous waste and can contaminate water
systems.[17]
Contact your institution's EHS department to schedule a pickup of the hazardous waste.
Follow all institutional procedures for waste pickup, including completing any required forms
or manifests.[18]

5. Decontamination of Empty Containers:
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Containers that held pure N-(3-Pyridyl)indomethacinamide should be considered
hazardous waste themselves.
If the parent compound, indomethacin, is considered an acutely hazardous "P-listed" waste
by your local regulators, the empty container must be triple-rinsed.[19] The rinsate must be
collected and disposed of as hazardous waste.
Consult your EHS department for specific procedures on decontaminating and disposing of
"RCRA empty" containers.

Visual Guidance
Disposal Decision Workflow
The following diagram outlines the essential decision-making process for the disposal of N-(3-
Pyridyl)indomethacinamide and associated waste materials.
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Disposal workflow for N-(3-Pyridyl)indomethacinamide.
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Logical Relationship: Hazard Assessment
This diagram illustrates the logic for treating N-(3-Pyridyl)indomethacinamide as hazardous

waste based on the properties of its parent compounds.
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Aquatic Hazard (H413)

Flammable (H225)
Harmful (H302/312/332)

Aquatic Hazard

Conclusion:
Handle as Hazardous Pharmaceutical Waste

(Toxic, Environmental Hazard)

implies precautionary principle implies precautionary principle
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Rationale for hazardous classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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